Cas no 681128-38-1 (ethyl 3,3-difluorocyclobutane-1-carboxylate)
681128-38-1 structure
Product Name:ethyl 3,3-difluorocyclobutane-1-carboxylate
CAS No:681128-38-1
MF:C7H10F2O2
MW:164.149909496307
MDL:MFCD16660028
CID:873924
PubChem ID:45090825
Update Time:2025-04-19
ethyl 3,3-difluorocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID,2-[[1-(ACETYLOXY)BUTYL]NITROSOAMINO]-, METHYL ESTER
- ethyl 3,3-difluorocyclobutane-1-carboxylate
- ethyl 3,3-difluorocyclobutanecarboxylate
- AMCB00034
- YSXYNSJJESDMJF-UHFFFAOYSA-N
- EBD2760448
- AM62615
- AB71467
- AK550730
- M112309
- 3,3-difluoro-cyclobutanecarboxylic acid ethyl ester
- (3,3-difluorocyclobutane)carboxylic acid ethyl ester
- 3,3-difluoro-1 cyclobutanecarboxylic acid ethyl ester
- CYCLOBUTANECARBOXYLIC ACID, 3,3-DIFLUORO-, ETHYL ESTER
- SCHEMBL422879
- AKOS017343315
- CS-0071386
- 681128-38-1
- N10643
- A855369
- SY271735
- Ethyl3,3-difluorocyclobutanecarboxylate
- F1913-0426
- Cyclobutanecarboxylic acid,3,3-difluoro-,ethyl ester(9ci)
- DS-3753
- Cyclobutanecarboxylic acid, 3,3-difluoro-, ethyl ester (9CI)
- MFCD16660028
- EN300-7329352
- DB-351462
-
- MDL： MFCD16660028
- Inchi： 1S/C7H10F2O2/c1-2-11-6(10)5-3-7(8,9)4-5/h5H,2-4H2,1H3
- InChI Key： YSXYNSJJESDMJF-UHFFFAOYSA-N
- SMILES： FC1(CC(C(=O)OCC)C1)F
Computed Properties
- Exact Mass: 164.0649
- Monoisotopic Mass: 164.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.16
- Boiling Point: 155℃
- Flash Point: 47℃
- PSA: 26.3
ethyl 3,3-difluorocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201139-5g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 5g |
$252 | 2021-08-05 | |
| Chemenu | CM201139-10g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 10g |
$449 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV957-50mg |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 97% | 50mg |
114.0CNY | 2021-07-12 | |
| TRC | E939740-50mg |
Ethyl 3,3-Difluorocyclobutanecarboxylate |
681128-38-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939740-100mg |
Ethyl 3,3-Difluorocyclobutanecarboxylate |
681128-38-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E939740-500mg |
Ethyl 3,3-Difluorocyclobutanecarboxylate |
681128-38-1 | 500mg |
$ 160.00 | 2022-06-05 | ||
| Chemenu | CM201139-5g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 5g |
$149 | 2023-03-07 | |
| Chemenu | CM201139-10g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 10g |
$282 | 2023-03-07 | |
| Apollo Scientific | PC520864-1g |
Ethyl 3,3-difluorocyclobutanecarboxylate |
681128-38-1 | 97% | 1g |
£61.00 | 2024-05-23 | |
| abcr | AB463929-250 mg |
Ethyl 3,3-difluorocyclobutanecarboxylate; . |
681128-38-1 | 250MG |
€80.40 | 2023-07-18 |
ethyl 3,3-difluorocyclobutane-1-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
681128-38-1 (ethyl 3,3-difluorocyclobutane-1-carboxylate) Related Products
- 95470-83-0(1,3-Isobenzofurandione, 5,5-difluorohexahydro-)
- 1042153-25-2(Ethyl 3,3-difluorocyclopentanecarboxylate)
- 234085-27-9(Bicyclo[3.1.0]hexane-6-carboxylic acid, 3,3-difluoro-, ethyl ester, (1-alpha-,5-alpha-,6-alpha-)- (9CI))
- 121629-14-9(methyl 4,4-difluorocyclohexane-1-carboxylate)
- 1234616-13-7(Methyl 3,3-difluorocyclobutanecarboxylate)
- 849669-14-3(ethyl 3,3-difluorocyclohexanecarboxylate)
- 178312-47-5(ethyl 4,4-difluorocyclohexane-1-carboxylate)
- 882855-71-2(Methyl 4,4-difluorocyclohexanecarboxylate)
- 1523571-06-3(methyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate)
- 827032-79-1(1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
